Cas no 62609-91-0 (3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid)
62609-91-0 structure
Product Name:3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid
CAS No:62609-91-0
MF:C9H5NO6
MW:223.139102697372
CID:2835866
PubChem ID:13411350
Update Time:2025-04-21
3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL4460286
- 3-oxo-1H-benzo[c]isoxazole-5,7-dicarboxylic acid
- DTXSID10539937
- 5,7-dicarboxy-2,1-benzisoxazolin-3-one
- DTXCID40490724
- 3-oxo-1,3-dihydro-2,1-benzisoxazole-5,7-dicarboxylic acid
- 2,1-Benzisoxazole-5,7-dicarboxylic acid, 1,3-dihydro-3-oxo-
- 3-oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid
- 62609-91-0
- 3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid
-
- Inchi: 1S/C9H5NO6/c11-7(12)3-1-4(8(13)14)6-5(2-3)9(15)16-10-6/h1-2,10H,(H,11,12)(H,13,14)
- InChI Key: WTUWTDFYNGZJAO-UHFFFAOYSA-N
- SMILES: O1C(C2C=C(C(=O)O)C=C(C(=O)O)C=2N1)=O
Computed Properties
- Exact Mass: 223.01168688Da
- Monoisotopic Mass: 223.01168688Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 113Ų
3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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